3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid

• IUPAC Name: 3-[[2-(3,5-dimethylphenoxy)acetyl]amino]benzoic acid
• InChI: InChI=1S/C17H17NO4/c1-11-6-12(2)8-15(7-11)22-10-16(19)18-14-5-3-4-13(9-14)17(20)21/h3-9H,10H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: UFSUHQBLVIGTPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC=CC(=C2)C(=O)O)C
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid, also known as DMPA, is a chemical compound that has been widely used in scientific research due to its unique properties. This compound is a derivative of benzoic acid and has been synthesized using various methods.

Mechanism of Action

3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid inhibits the activity of fatty acid synthase, an enzyme that is involved in the synthesis of fatty acids. This inhibition leads to a decrease in the production of fatty acids, which are essential for cancer cell growth. 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid has been shown to have other biochemical and physiological effects. It has been shown to decrease the levels of triglycerides and cholesterol in the blood, as well as to improve insulin sensitivity. 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid in lab experiments is its high purity and stability. 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid is also relatively easy to synthesize, making it a cost-effective tool for research. However, one limitation of using 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research involving 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid. One area of interest is the development of 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid-based chemotherapeutic agents. Additionally, further research is needed to fully understand the mechanism of action of 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid and its potential effects on other cellular processes. Finally, the development of more water-soluble forms of 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid could expand its potential applications in research.

Synthesis Methods

3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid can be synthesized using various methods, including the reaction of 3,5-dimethylphenol with phosgene, followed by reaction with sodium hydroxide and 4-aminobenzoic acid. Another method involves the reaction of 3,5-dimethylphenol with acetic anhydride, followed by reaction with 4-aminobenzoic acid and sodium hydroxide. These methods have been used to synthesize 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid with high purity and yield.

Scientific Research Applications

3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid has been widely used in scientific research due to its unique properties. It has been shown to inhibit the growth of cancer cells and has potential as a chemotherapeutic agent. 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid has also been used as a tool to study the role of fatty acid synthase in cancer cell growth. Additionally, 3-{[(3,5-dimethylphenoxy)acetyl]amino}benzoic acid has been used as a probe to study the interaction between fatty acid synthase and acyl carrier protein.